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Compound of Interest

Compound Name: Timegadine hydrochloride
CAS No.: 71080-06-3
Cat. No.: B12711177
Get Quote
. J

For research use only. Not for diagnostic or therapeutic use.

This document provides an in-depth technical overview of the basic properties of timegadine
hydrochloride, a tri-substituted guanidine derivative.[1] Initially investigated for its anti-
inflammatory properties in conditions like rheumatoid arthritis, its unique pharmacological
profile continues to be of interest to researchers in drug development.[2][3] This guide compiles
essential data on its chemical characteristics, mechanism of action, and relevant experimental
protocols to support further scientific inquiry.

Core Chemical and Physical Properties

Timegadine hydrochloride is the hydrochloride salt of timegadine.[4] The fundamental
properties of this compound are summarized below.
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Property Value Source
Chemical Formula C20H23NsS-HCI [4]
Molecular Weight 401.96 g/mol [4]
Active Moiety Formula C20H23NsS [5]
Active Moiety Molecular
] 365.5 g/mol [5]
Weight
Stereochemistry Achiral [4]
White crystalline powder or
Appearance yellowish lumps (Guanidine [6]
HCI)
Information not widely
Solubility available, but guanidine salts

are generally soluble in water.

Mechanism of Action

Timegadine exhibits a distinct pharmacological profile, primarily characterized by its dual
inhibition of key enzymes in the arachidonic acid cascade.[1] This dual-action sets it apart from
traditional non-steroidal anti-inflammatory drugs (NSAIDS).

The principal mechanism involves the competitive inhibition of both cyclooxygenase (COX) and
lipoxygenase (LOX) enzymes.[2] By targeting these pathways, timegadine effectively curtails
the production of pro-inflammatory eicosanoids, such as prostaglandins and leukotrienes.[2]
Furthermore, an upstream action of timegadine is the inhibition of arachidonic acid release from
cellular phospholipids, which limits the substrate available for both COX and LOX pathways.[2]

While initially explored for its anti-inflammatory effects, timegadine has also been noted for its
properties as a selective cerebrovascular vasodilator. The precise signaling pathways for this
vasodilatory effect are not fully elucidated but are an area of active research. Generally,
cerebral vasodilation can be mediated by several pathways, including the nitric oxide (NO)
signaling pathway, which plays a crucial role in regulating cerebral blood flow.[7][8]
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Signaling Pathway Diagram

The following diagram illustrates the inhibitory action of timegadine on the arachidonic acid
cascade.
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Inhibition of the Arachidonic Acid Cascade by Timegadine.

Pharmacokinetics

Studies in healthy volunteers have provided insights into the pharmacokinetic profile of
timegadine. After oral administration of a 250 mg tablet twice daily, steady-state serum
concentrations were achieved between 5 and 8 days.[9] The serum concentrations of
timegadine and its two metabolites, Ml and MII, have been measured using high-pressure
liquid chromatography and thin-layer chromatography, respectively.[9]

Concomitant administration of ibuprofen was found to reduce the maximum serum
concentration of timegadine and the area under the serum concentration-time curve, though it
did not significantly affect the serum half-life.[9]

Experimental Protocols

The following are generalized methodologies for key in vitro experiments that have been used
to characterize the activity of timegadine.
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Cyclooxygenase (COX) and Lipoxygenase (LOX)
Inhibition Assays

Principle: These assays quantify the inhibitory potential of timegadine by measuring the
enzymatic activity of COX and LOX in its presence and absence.[2]

Methodology:

Enzyme Source: Utilize homogenates of relevant tissues (e.g., washed rabbit platelets, rat
brain) or purified COX/LOX enzymes.[2]

o Substrate: Employ radiolabeled arachidonic acid (e.g., [**C]-arachidonic acid) as the
substrate.[2]

 Incubation: Pre-incubate the enzyme preparation with a range of timegadine concentrations
before adding the substrate.[2]

o Reaction: Initiate the enzymatic reaction by adding the substrate and allow it to proceed for a
defined period.

o Quantification: Stop the reaction and separate the enzymatic products (e.g., prostaglandins,
leukotrienes) using techniques like thin-layer chromatography or high-performance liquid
chromatography.

¢ Analysis: Determine the radioactivity of the product spots to quantify enzyme activity.
Calculate the IC50 value of timegadine, which is the concentration required to inhibit enzyme
activity by 50%.

In Vitro Experimental Workflow

The diagram below outlines a typical workflow for in vitro testing of timegadine's inhibitory
activity.
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Workflow for In Vitro Inhibition Assays.

Quantitative Data Summary
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The following table summarizes key in vitro inhibitory concentrations (IC50) for timegadine
against its primary targets.

Target

CelllTissue Type IC50 Value Source
EnzymelProcess
Cyclooxygenase Washed Rabbit
5nM [2]
(COX) Platelets
Cyclooxygenase ]
Rat Brain 20 uM [2]
(COX)
Horse Platelet
Lipoxygenase (LOX) Homogenates 100 uM [2]
(cytosol)
) Washed Rabbit
Lipoxygenase (LOX) 100 pM [2]
Platelets
Arachidonic Acid Casein-elicited Rat
_ 2.7 x1075 M (27 pM) [2][10]
Release Peritoneal PMNs
Lipoxygenase Activity PMNL 41x10>M [10]
Cyclooxygenase
o Platelets 3.1x10°8 M [10]
Activity
Synthesis

While detailed synthetic procedures are proprietary, the general synthesis of guanidine
derivatives often involves the reaction of an amine with a cyanamide source.[11] The
conversion to the hydrochloride salt is typically achieved through a standard acid-base reaction
by treating the free base with hydrochloric acid in a suitable solvent.[11]

Disclaimer: This document is intended for informational and research purposes only. The
information provided should not be used for any other purpose, including but not limited to,
diagnostic or therapeutic applications. Researchers should always consult primary literature
and conduct their own validation studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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